Cas no 1417506-95-6 (1-m-Tolylethynyl-cyclopentanol)

• Product Name: 1-m-Tolylethynyl-cyclopentanol
• CAS No: 1417506-95-6
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 6793191
• PubChem ID: 130055883
• Update Time: 2025-10-30

1-m-Tolylethynyl-cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-Methylphenyl)ethynyl]cyclopentanol
• MFCD22687304
• 1417506-95-6
• 1-m-Tolylethynyl-cyclopentanol

• Inchi： 1S/C14H16O/c1-12-5-4-6-13(11-12)7-10-14(15)8-2-3-9-14/h4-6,11,15H,2-3,8-9H2,1H3
• InChI Key： FBJCDTYKTQZLPK-UHFFFAOYSA-N
• SMILES： OC1(C#CC2C=CC=C(C)C=2)CCCC1

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-m-Tolylethynyl-cyclopentanol

1-m-Tolylethynyl-Cyclopentanol: A Comprehensive Overview

1-m-Tolylethynyl-cyclopentanol (CAS No: 1417506-95-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its unique structure featuring a cyclopentanol ring substituted with an m-tolylethynyl group, exhibits a range of interesting properties that make it valuable for various applications.

The cyclopentanol core of this molecule serves as a rigid yet flexible framework, enabling the attachment of diverse functional groups. The m-tolylethynyl substituent, on the other hand, introduces electronic and steric effects that can significantly influence the compound's reactivity and physical properties. Recent studies have highlighted the potential of 1-m-tolylethynyl-cyclopentanol in the development of advanced materials, such as high-performance polymers and liquid crystals.

In terms of synthesis, researchers have explored various methodologies to construct this compound efficiently. One notable approach involves the use of transition-metal-catalyzed coupling reactions, which allow for precise control over the substitution pattern on the cyclopentanol ring. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

The biological activity of 1-m-tolylethynyl-cyclopentanol has also been a focal point of recent investigations. Studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its ability to interact with specific biological targets, such as enzymes and receptors, underscores its potential in therapeutic applications.

From a materials science perspective, 1-m-tolylethynyl-cyclopentanol has shown promise as a building block for constructing advanced materials with tailored properties. For instance, its ability to form stable liquid crystal phases makes it an attractive candidate for use in display technologies and optical devices.

Furthermore, the compound's unique electronic properties have led to its exploration in the field of organic electronics. Researchers have demonstrated that 1-m-tolylethynyl-cyclopentanol can be incorporated into organic semiconductors, enhancing their charge transport characteristics and paving the way for next-generation electronic devices.

In conclusion, 1-m-tolylethynyl-cyclopentanol (CAS No: 1417506-95-6) is a multifaceted compound with applications spanning multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.